Cas no 956786-32-6 (5-(2-hydroxyphenyl)-4-(2-nitro-1-phenylethyl)-1,2-dihydropyrazol-3-one)

• Product Name: 5-(2-hydroxyphenyl)-4-(2-nitro-1-phenylethyl)-1,2-dihydropyrazol-3-one
• CAS No: 956786-32-6
• MF: C₁₇H₁₅N₃O₄
• MW: 325.318703889847
• CID: 6536224
• PubChem ID: 4119066
• Update Time: 2025-10-29

5-(2-hydroxyphenyl)-4-(2-nitro-1-phenylethyl)-1,2-dihydropyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-hydroxyphenyl)-4-(2-nitro-1-phenylethyl)-1,2-dihydropyrazol-3-one
• 3H-Pyrazol-3-one, 1,2-dihydro-5-(2-hydroxyphenyl)-4-(2-nitro-1-phenylethyl)-

• Inchi： 1S/C17H15N3O4/c21-14-9-5-4-8-12(14)16-15(17(22)19-18-16)13(10-20(23)24)11-6-2-1-3-7-11/h1-9,13,21H,10H2,(H2,18,19,22)
• InChI Key： VGSXBRHHCXBQII-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2O)=C(C(C2=CC=CC=C2)C[N+]([O-])=O)C(=O)N1

Experimental Properties

• Density: 1.369±0.06 g/cm3(Predicted)
• pka: 7.83±0.70(Predicted)

Additional information on 5-(2-hydroxyphenyl)-4-(2-nitro-1-phenylethyl)-1,2-dihydropyrazol-3-one

5-(2-Hydroxyphenyl)-4-(2-Nitro-1-Phenylethyl)-1,2-Dihydropyrazol-3-One: A Comprehensive Overview

The compound 5-(2-hydroxyphenyl)-4-(2-nitro-1-phenylethyl)-1,2-dihydropyrazol-3-one, identified by the CAS registry number CAS No. 956786-32-6, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of dihydropyrazolones, which are known for their versatile applications in drug design and material science. The structure of this molecule is characterized by a dihydropyrazolone core, substituted with a hydroxyphenyl group at position 5 and a nitro-substituted phenylethyl group at position 4.

The synthesis of 5-(2-hydroxyphenyl)-4-(2-nitro-1-phenylethyl)-1,2-dihydropyrazol-3-one involves a series of carefully designed organic reactions. The starting materials typically include phenolic compounds and nitroalkenes, which undergo condensation and cyclization reactions to form the dihydropyrazolone framework. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. These improvements are particularly important for scaling up production for potential commercial applications.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that 5-(2-hydroxyphenyl)-4-(2-nitro-1-phenylethyl)-1,2-dihydropyrazol-3-one exhibits significant antioxidant properties, making it a promising candidate for use in skincare products and dietary supplements. Additionally, its ability to modulate cellular signaling pathways has drawn attention from researchers in the pharmaceutical industry. Recent findings suggest that this compound may have potential as an anti-inflammatory agent, particularly in the context of chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The structural features of this molecule play a crucial role in its pharmacokinetic properties. The hydroxyphenyl group at position 5 enhances solubility and bioavailability, while the nitro-substituted phenylethyl group at position 4 contributes to its stability and ability to penetrate cellular membranes. These characteristics make CAS No. 956786-32-6 an attractive lead compound for drug development programs targeting specific therapeutic areas.

In terms of applications, 5-(2-hydroxyphenyl)-4-(2-nitro-1-phenylethyl)-1,2-dihydropyrazol-3-one has shown promise in the field of materials science as well. Its unique electronic properties make it a potential candidate for use in organic electronics, such as OLEDs and photovoltaic devices. Researchers are currently exploring methods to optimize its electronic characteristics through further functionalization and structural modifications.

The latest research on this compound has focused on understanding its interaction with biomolecules at the molecular level. Advanced computational techniques, such as molecular docking and dynamics simulations, have provided insights into how this compound binds to target proteins and modulates their activity. These studies are paving the way for the rational design of more potent and selective derivatives.

In conclusion, 5-(2-hydroxyphenyl)-4-(2-nitro-1-phenylethyl)-1,2-dihydropyrazol-3-one, with its unique structure and diverse biological activities, represents a valuable addition to the arsenal of compounds available for drug discovery and materials development. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in both academic and industrial settings.